Cas no 2223006-20-8 (N-(Oxan-2-yl)imidazole-4-boronic acid neopentylglycol ester)

• Product Name: N-(Oxan-2-yl)imidazole-4-boronic acid neopentylglycol ester
• CAS No: 2223006-20-8
• MF: C₁₃H₂₁BN₂O₃
• MW: 264.128443479538
• CID: 6815674
• PubChem ID: 133634963
• Update Time: 2025-03-04

N-(Oxan-2-yl)imidazole-4-boronic acid neopentylglycol ester Chemical and Physical Properties

Names and Identifiers

• 2223006-20-8
• CS-33540
• N-(Oxan-2-yl)imidazole-4-boronic acid neopentylglycol ester

• Inchi： 1S/C13H21BN2O3/c1-13(2)8-18-14(19-9-13)11-7-16(10-15-11)12-5-3-4-6-17-12/h7,10,12H,3-6,8-9H2,1-2H3
• InChI Key： DFPUHQDGXMSUND-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C=NC(B2OCC(C)(C)CO2)=C1

Computed Properties

• Exact Mass: 264.1645227Da
• Monoisotopic Mass: 264.1645227Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų